N-(2-(benzofuran-2-yl)-2-methoxyethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-methoxyethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C21H23NO3S/c1-24-18(17-13-15-7-2-3-8-16(15)25-17)14-22-20(23)21(10-4-5-11-21)19-9-6-12-26-19/h2-3,6-9,12-13,18H,4-5,10-11,14H2,1H3,(H,22,23)
• InChI Key: TXFVYRWHWLQXJQ-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C1(CCCC1)C2=CC=CS2)C3=CC4=CC=CC=C4O3
• Molecular Formula: C21H23NO3S
• Molecular Weight: 369.5 g/mol

Description

N-(2-(benzofuran-2-yl)-2-methoxyethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide, also known as BMT-7, is a novel small molecule compound that has been studied for its potential therapeutic applications. BMT-7 is a cyclopentanecarboxamide derivative that has been synthesized through various methods, and has shown promising results in scientific research studies.

Scientific Research Applications

Neuroprotective and Antioxidant Effects

Benzofuran derivatives have been evaluated for their neuroprotective and antioxidant activities. Studies have shown that certain benzofuran compounds exhibit considerable protection against neurotoxicity and oxidative stress, suggesting potential therapeutic applications in neurodegenerative diseases and conditions characterized by oxidative damage. For instance, novel 7-methoxy-N-(substituted phenyl)benzofuran-2-carboxamide derivatives synthesized and evaluated for their neuroprotective and antioxidant activities demonstrated promising results in vitro. These findings indicate the potential of benzofuran derivatives, including N-(2-(benzofuran-2-yl)-2-methoxyethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide, in developing treatments for neurological conditions (Cho et al., 2015).

Antimicrobial and Anticancer Activity

Benzofuran derivatives have also been explored for their antimicrobial and anticancer activities. The structural variability of benzofuran compounds allows for the targeting of various biological pathways and mechanisms involved in microbial infections and cancer progression. For example, compounds derived from benzofuran have shown antimicrobial activity against a range of pathogens and potent cytotoxicity against cancer cell lines. These activities suggest the potential of benzofuran derivatives, including the compound , as lead compounds for the development of new antimicrobial and anticancer agents (Koca et al., 2005), (Abdelhafez et al., 2014).

Enzyme Inhibition for Therapeutic Applications

The inhibition of specific enzymes by benzofuran derivatives represents another significant area of research. These compounds have been shown to inhibit enzymes like aromatase (CYP19), which is crucial in the synthesis of estrogen. By inhibiting this enzyme, benzofuran derivatives could be used in the treatment of estrogen-dependent diseases, such as certain forms of breast cancer. This application illustrates the therapeutic potential of benzofuran derivatives, including this compound, in targeting specific enzymes for disease treatment (Saberi et al., 2006).